Cas no 1072951-42-8 (2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid)

• Product Name: 2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid
• CAS No: 1072951-42-8
• MF: C₉H₈BF₃O₄
• MW: 247.963633537292
• MDL: MFCD11504848
• CID: 829006
• PubChem ID: 46738992
• Update Time: 2025-06-10

2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Methoxycarbonyl)-4-(trifluoromethyl)phenyl)boronic acid
• (2-(Methoxycarbonyl)-4-(trifluoromethyl)-phenyl)boronic acid
• 2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid
• [2-methoxycarbonyl-4-(trifluoromethyl)phenyl]boronic acid
• (2-(Methoxycarbonyl)-4-(trifluoromethyl)phenyl)boronicacid
• EN300-7392376
• MFCD11504848
• CS-0128028
• DTXSID10674635
• AKOS015852166
• [2-(Methoxycarbonyl)-4-(trifluoromethyl)phenyl]boronic acid
• BS-22449
• 1072951-42-8
• SCHEMBL2561627
• AAXBJDGTBHKXKN-UHFFFAOYSA-N
• E90476

• MDL： MFCD11504848
• Inchi： 1S/C9H8BF3O4/c1-17-8(14)6-4-5(9(11,12)13)2-3-7(6)10(15)16/h2-4,15-16H,1H3
• InChI Key： AAXBJDGTBHKXKN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(B(O)O)=C(C(=O)OC)C=1)(F)F

Computed Properties

• Exact Mass: 248.04700
• Monoisotopic Mass: 248.0467734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 66.76000
• LogP: 0.17180

Additional information on 2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid

Introduction to 2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic Acid (CAS No. 1072951-42-8)

2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1072951-42-8, features a unique structural motif consisting of a methoxycarbonyl (ester) group and a trifluoromethyl substituent on a phenyl ring, which is further functionalized with a boronic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in organic synthesis and a promising candidate for various applications.

The boronic acid component of this molecule is particularly noteworthy, as boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. This reaction allows for the formation of carbon-carbon bonds under mild conditions, making it an indispensable tool for constructing complex molecular architectures. The trifluoromethyl group, on the other hand, introduces electron-withdrawing properties and enhances lipophilicity, which can be crucial for drug-like characteristics such as solubility and metabolic stability.

The methoxycarbonyl group not only serves as an additional handle for further functionalization but also contributes to the overall stability of the compound. This makes 2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid a versatile building block for the synthesis of more intricate molecules. In recent years, there has been growing interest in the development of boron-containing pharmaceuticals due to their unique biological activities and potential therapeutic benefits.

One of the most compelling applications of this compound is in the realm of drug discovery. Boron-containing compounds have been explored as antineoplastic agents, with several FDA-approved drugs leveraging boron chemistry for their efficacy. For instance, boron neutron capture therapy (BNCT) utilizes boron-rich compounds to selectively target cancer cells. The structural features of 2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid make it an attractive candidate for designing new boron-based therapeutics that could potentially overcome resistance mechanisms associated with existing treatments.

Recent advancements in computational chemistry have also highlighted the potential of this compound in rational drug design. Molecular modeling studies suggest that the trifluoromethyl group can enhance binding affinity to biological targets by improving hydrophobic interactions, while the boronic acid moiety allows for selective interactions with proteins or nucleic acids. These insights are particularly relevant in the context of developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are notoriously challenging to address with traditional pharmacological approaches.

Furthermore, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved pharmacokinetic profiles. The incorporation of a trifluoromethyl group into drug candidates often enhances their metabolic stability and bioavailability. This trend is exemplified by several successful drugs that contain fluorine atoms, such as osimertinib and dabrafenib, which have demonstrated superior clinical outcomes compared to their non-fluorinated counterparts.

In materials science, 2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid has found utility in the synthesis of advanced materials, including liquid crystals and organic semiconductors. The electronic properties imparted by the trifluoromethyl group can fine-tune the optical and electronic characteristics of these materials, making them suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The role of boronic acids in biotechnology extends beyond their synthetic utility. Boronic acids have been employed as probes and inhibitors in biochemical assays, enabling researchers to study enzyme mechanisms and develop novel diagnostic tools. For example, boronic acid-based inhibitors have been used to target enzymes involved in glycosylation pathways, which are critical for various biological processes.

The development of new synthetic methodologies has further expanded the applications of this compound. Transition-metal-catalyzed reactions, particularly those involving palladium or copper catalysts, have enabled efficient functionalization of boronic acids under mild conditions. These advancements have facilitated the rapid construction of complex molecules from simple precursors like 2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid, accelerating both academic research and industrial drug development pipelines.

Looking ahead, the future prospects for this compound are promising. Continued research into its reactivity and biological activity will likely uncover new applications in medicine and materials science. The integration of machine learning and artificial intelligence into drug discovery is also expected to enhance the design and optimization of boron-containing compounds like this one.

In conclusion,2-(Methoxycarbonyl)-4-(trifluoromethyl)phenylboronic acid (CAS No. 1072951-42-8) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with broad applicability across multiple scientific disciplines. Its unique combination of chemical features positions it as a valuable tool for researchers seeking to push the boundaries of synthetic chemistry and explore novel therapeutic strategies.